3-(3,4-Dichlorophenyl)cyclopent-2-en-1-one
Cat. No. B8595906
M. Wt: 227.08 g/mol
InChI Key: KPPACTYSLAGXDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08138377B2
Procedure details
A solution of 1,2-dichloro-4-iodobenzene (1.0 g, 3.66 mmol) in THF (50 mL) at −78° C. was treated with a solution of n-butyllithium (2.5 M in hexanes; 1.5 mL, 3.8 mmol) such that the reaction temperature remained ≦−78° C. After 15 min, a solution of 3-methoxy-2-cyclopenten-1-one (0.452 g, 3.96 mmol) in THF (20 mL) was added such that the reaction temperature remained ≦−78° C. The reaction mixture was warmed to −20° C. over 2 h, quenched with a solution of 1N HCl and concentrated in vacuo to remove THF. A solution of 1N HCl (5 mL) was added, the solution was stirred for 30 min and extracted with EtOAc (2×). The combined organic extracts were washed with saturated aqueous NaHCO3, brine, dried over MgSO4, filtered and concentrated in vacuo. The residue was purified by silica gel chromatography using EtOAc/Heptanes as the eluting solvent to afford 0.3 g of target compound as a white powder (Yield 36%). 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 2.58-2.62 (m, 2 H) 2.97-3.03 (m, 2 H) 6.56 (t, 1 H) 7.45-7.55 (m, 2 H) 7.71 (d, 1 H).
Name
Yield
36%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5](I)=[CH:4][C:3]=1[Cl:9].C([Li])CCC.C[O:16][C:17]1[CH2:21][CH2:20][C:19](=O)[CH:18]=1>C1COCC1>[Cl:9][C:3]1[CH:4]=[C:5]([C:19]2[CH2:20][CH2:21][C:17](=[O:16])[CH:18]=2)[CH:6]=[CH:7][C:2]=1[Cl:1]
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Inputs
Step One
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Name
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|
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Quantity
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1 g
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)I)Cl
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Name
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|
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Quantity
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1.5 mL
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|
Type
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reactant
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Smiles
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C(CCC)[Li]
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|
Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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0.452 g
|
|
Type
|
reactant
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Smiles
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COC1=CC(CC1)=O
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-20 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the solution was stirred for 30 min
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
remained ≦−78° C
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
remained ≦−78° C
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CUSTOM
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Type
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CUSTOM
|
|
Details
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quenched with a solution of 1N HCl
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to remove THF
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ADDITION
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Type
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ADDITION
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|
Details
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A solution of 1N HCl (5 mL) was added
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with EtOAc (2×)
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WASH
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Type
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WASH
|
|
Details
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The combined organic extracts were washed with saturated aqueous NaHCO3, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified by silica gel chromatography
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
|
|
Smiles
|
ClC=1C=C(C=CC1Cl)C1=CC(CC1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 36% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
